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Compound of Interest

Compound Name: Benzo[d]thiazole-4-carboxylic acid

Cat. No.: B059935 Get Quote

Essential Safety and Handling Guide for
Benzo[d]thiazole-4-carboxylic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Benzo[d]thiazole-4-carboxylic acid. The following

procedural steps are designed to ensure safe operational handling and disposal, forming a

foundational resource for laboratory safety.

Chemical Profile:

Property Value

Chemical Name Benzo[d]thiazole-4-carboxylic acid

CAS Number 1260529-67-6

Purity 98%

Appearance Light brown to brown solid

Hazard Identification and Personal Protective
Equipment (PPE)
Benzo[d]thiazole-4-carboxylic acid is classified with the following hazards:
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H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation[1].

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize

exposure. The following table summarizes the recommended PPE for handling this compound.

PPE Category Recommended Equipment
Justification & Best
Practices

Eye and Face Protection

Chemical safety goggles or

glasses with side shields. A

face shield is recommended

where splashing or significant

dust generation is likely[2][3].

Protects against eye irritation

from dust or splashes[1].

Ensure compliance with ANSI

Z.87.1 standards[3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a fully

buttoned lab coat are required.

For larger quantities, consider

protective clothing and

boots[2][3][4].

Prevents skin irritation[1].

Inspect gloves before each

use and change them

immediately upon

contamination[2][3].

Respiratory Protection

For handling solids that may

generate dust, a NIOSH-

approved dust respirator is

recommended. All work should

be conducted in a well-

ventilated area, preferably a

certified chemical fume

hood[2][3].

Mitigates respiratory tract

irritation[1]. If engineering

controls are insufficient, a

respirator is required[3].

Operational and Disposal Plans
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.
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Safe Handling Procedures:

Preparation:

Designate a specific work area, preferably within a chemical fume hood[3].

Ensure the fume hood is calibrated and functioning correctly[2].

Assemble all necessary equipment, including spatulas, weigh boats, glassware, and

labeled waste containers, before handling the chemical[3].

Donning PPE:

Put on all required PPE as detailed in the table above.

Ensure gloves are the correct size and are free of defects.

Chemical Handling:

Avoid contact with skin, eyes, and clothing[1].

Avoid breathing dust or fumes[1].

Use only in a well-ventilated area[1].

Wash hands thoroughly after handling, even if gloves were worn[1][3].

Post-Handling Procedures:

Decontamination: Clean all contaminated surfaces and equipment with an appropriate

solvent, followed by washing with soap and water[2].

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination (gloves

first, then lab coat, then eye protection)[3].

Storage: Store in a tightly-closed container in a cool, dry, well-ventilated area away from

incompatible substances and sources of ignition[1].

Disposal Plan:
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Proper disposal is a critical and regulated aspect of the chemical lifecycle.

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with Benzo[d]thiazole-4-carboxylic
acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated and clearly

labeled hazardous waste container[3].

Unused Product: Dispose of the contents and container to an approved waste disposal

plant[1]. Do not reuse containers[1].

Disposal Method:

Waste material should be disposed of in accordance with all applicable federal, state, and

local environmental regulations[2].

The compound may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber[2].

Do not empty into drains[1][2].

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

Benzo[d]thiazole-4-carboxylic acid.
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Caption: Workflow for Safe Handling of Benzo[d]thiazole-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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